Cas no 1804200-16-5 (2-(2-Bromopropanoyl)-3-methylbenzoic acid)

• Product Name: 2-(2-Bromopropanoyl)-3-methylbenzoic acid
• CAS No: 1804200-16-5
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5007848
• Update Time: 2025-11-06

2-(2-Bromopropanoyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-3-methylbenzoic acid

• Inchi： 1S/C11H11BrO3/c1-6-4-3-5-8(11(14)15)9(6)10(13)7(2)12/h3-5,7H,1-2H3,(H,14,15)
• InChI Key： YINGGIGZGJYJQE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(C(=O)O)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Additional information on 2-(2-Bromopropanoyl)-3-methylbenzoic acid

Professional Introduction to 2-(2-Bromopropanoyl)-3-methylbenzoic Acid (CAS No. 1804200-16-5)

2-(2-Bromopropanoyl)-3-methylbenzoic acid, with the chemical identifier CAS No. 1804200-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, consists of a benzoic acid core substituted with a 2-bromopropanoyl group and a methyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The benzoic acid moiety is well-known for its role in medicinal chemistry due to its stability and ability to participate in diverse chemical reactions, including esterification, amidation, and condensation reactions. These reactions are pivotal in the development of pharmaceutical agents, where the benzoic acid scaffold often serves as a key structural component. The introduction of the 2-bromopropanoyl group further enhances the reactivity of this compound, allowing for additional modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in exploring the potential applications of 2-(2-Bromopropanoyl)-3-methylbenzoic acid in drug discovery and development. Its structural features make it a promising candidate for synthesizing novel compounds with therapeutic potential. For instance, researchers have been investigating its utility in creating inhibitors targeting specific enzymatic pathways implicated in various diseases. The bromine atom in the 2-bromopropanoyl group is particularly noteworthy, as it can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-(2-Bromopropanoyl)-3-methylbenzoic acid is its versatility in medicinal chemistry applications. The compound’s ability to undergo multiple transformations allows chemists to design molecules with tailored properties. For example, it has been employed in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. These efforts are supported by computational studies that predict favorable interactions between this compound and biological targets, underscoring its potential as a lead compound.

The latest research highlights several innovative approaches leveraging 2-(2-Bromopropanoyl)-3-methylbenzoic acid. A notable study demonstrated its role in generating novel heterocyclic compounds through cyclization reactions, which resulted in derivatives exhibiting enhanced binding affinity to disease-related proteins. Additionally, the compound has been used to develop prodrugs designed to improve bioavailability and targeted delivery systems. These advancements underscore the importance of this molecule in addressing unmet medical needs.

The synthetic methodologies associated with 2-(2-Bromopropanoyl)-3-methylbenzoic acid have also seen significant progress. Recent publications describe efficient synthetic routes that minimize waste and enhance yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on hazardous reagents, making them more sustainable and scalable for industrial applications.

From a regulatory perspective, the handling and use of 2-(2-Bromopropanoyl)-3-methylbenzoic acid adhere to stringent safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous substance under current regulations, proper storage conditions and handling procedures must be followed to maintain its integrity and prevent unintended reactions.

The future prospects for 2-(2-Bromopropanoyl)-3-methylbenzoic acid are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As computational chemistry tools become more sophisticated, the ability to predict and optimize molecular interactions will continue to drive innovation in drug development. This compound stands at the forefront of such efforts, offering a versatile platform for creating next-generation pharmaceuticals.

In conclusion, 2-(2-Bromopropanoyl)-3-methylbenzoic acid (CAS No. 1804200-16-5) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural attributes and reactivity profile make it an invaluable tool for developing novel bioactive molecules. As scientific understanding evolves and new methodologies emerge, this compound will undoubtedly play an increasingly important role in addressing complex medical challenges worldwide.